Cas no 468-82-6 ((-)-cativsaeure)

• Product Name: (-)-cativsaeure
• CAS No: 468-82-6
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 2020003
• Update Time: 2025-04-21

(-)-cativsaeure Chemical and Physical Properties

Names and Identifiers

• (-)-cativsaeure
• Cativic acid
• Labda-7-ene-15-oic acid
• (13S)-7-Labden-15-oic acid
• Delta7-Eperuic acid

• Inchi： 1S/C20H34O2/c1-14(13-18(21)22)7-9-16-15(2)8-10-17-19(3,4)11-6-12-20(16,17)5/h8,14,16-17H,6-7,9-13H2,1-5H3,(H,21,22)
• InChI Key： FEENGIUGOPKQTF-UHFFFAOYSA-N
• SMILES： CC(CC(=O)O)CCC1C2(C(C(CCC2)(C)C)CC=C1C)C

Computed Properties

• Exact Mass: 306.256
• Monoisotopic Mass: 306.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 7.908

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids